Cas no 72793-62-5 (Acetic acid, [(1-nitro-2-naphthalenyl)thio]-)
72793-62-5 structure
Product Name:Acetic acid, [(1-nitro-2-naphthalenyl)thio]-
CAS No:72793-62-5
MF:C12H9NO4S
MW:263.269161939621
CID:543427
PubChem ID:12539316
Update Time:2025-04-19
Acetic acid, [(1-nitro-2-naphthalenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(1-nitro-2-naphthalenyl)thio]-
- 2-(1-nitronaphthalen-2-yl)sulfanylacetic acid
- [(1-Nitronaphthalen-2-yl)sulfanyl]acetic acid
- DTXSID70501771
- 72793-62-5
-
- Inchi: 1S/C12H9NO4S/c14-11(15)7-18-10-6-5-8-3-1-2-4-9(8)12(10)13(16)17/h1-6H,7H2,(H,14,15)
- InChI Key: SSQTYFNAZUKMKN-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=CC=C2C=CC=CC2=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.02527
- Monoisotopic Mass: 263.02522894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 80.44
Acetic acid, [(1-nitro-2-naphthalenyl)thio]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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